NHI-2

• Molecular Formula: C17H12F3NO3
• Molecular Weight: 335.28 g/mol
• InChI: InChI=1S/C17H12F3NO3/c1-24-16(22)15-9-12-13(17(18,19)20)7-11(8-14(12)21(15)23)10-5-3-2-4-6-10/h2-9,23H,1H3
• InChIKey: YPPFWRWCZNXINO-UHFFFAOYSA-N

NHI-2: LDHA Inhibitor Overview

NHI-2 (methyl 1-hydroxy-6-phenyl-4-(trifluoromethyl)-1H-indole-2-carboxylate) is a well-characterized small-molecule inhibitor of the human lactate dehydrogenase A (LDHA) isoform [1]. As a key enzyme in anaerobic glycolysis, LDHA catalyzes the conversion of pyruvate to lactate, a metabolic pathway often upregulated in cancer cells (the Warburg effect) [1]. NHI-2 belongs to the N-hydroxyindole-2-carboxylate (NHI) chemical class and has demonstrated potent anti-glycolytic activity and anti-proliferative effects across multiple cancer cell lines [2].

Workflow

Warburg effect and glycolytic dependency studies in cancer models

Selection

Methyl ester scaffold ensures cell permeability and intracellular LDHA engagement

Use Context

LDHA-selective inhibition over LDHB supports isoform-specific pathway dissection

• [1] Granchi C, Calvaresi EC, Tuccinardi T, Paterni I, Macchia M, Martinelli A, Hergenrother PJ, Minutolo F. Assessing the differential action on cancer cells of LDH-A inhibitors based on the N-hydroxyindole-2-carboxylate (NHI) and malonic (Mal) scaffolds. Org Biomol Chem. 2013 Oct 14;11(38):6588-96. View Source
• [2] TargetMol. NHI-2 product page. View Source

NHI-2 vs. Other LDHA Inhibitors

LDHA inhibitors constitute a diverse chemical space with significant variations in selectivity, cellular permeability, and mechanism of action. Compounds within the same class, such as FX-11, oxamate, or GNE-140, exhibit distinct pharmacological profiles and cellular effects [1]. NHI-2, specifically, demonstrates a unique combination of moderate LDHA enzyme inhibition with high cellular membrane permeability, enabling effective reduction of lactate production and cell growth in a manner not replicated by close structural analogs or alternative LDHA inhibitors [2]. Generic substitution without head-to-head comparative data introduces a high risk of experimental inconsistency and misinterpretation of metabolic pathway inhibition.

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NHI‑1 free acid has limited membrane permeation and weaker cellular activity; malonic‑scaffold compounds are cell‑impermeable despite sub‑µM enzymatic potency.

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Intracellular lactate suppression differs markedly between analogs and cannot be inferred from enzyme IC50 values alone.

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AZ‑33 and other potent inhibitors lack profiling under hypoxia and combination‑therapy models, limiting data comparability.

• [1] Franczak MA. Effects of selective lactate dehydrogenase A inhibitors and their mechanism in neoplastic and non-neoplastic cells. PhD Thesis, Vrije Universiteit Amsterdam. 2024. View Source
• [2] Granchi C, Calvaresi EC, Tuccinardi T, Paterni I, Macchia M, Martinelli A, Hergenrother PJ, Minutolo F. Assessing the differential action on cancer cells of LDH-A inhibitors based on the N-hydroxyindole-2-carboxylate (NHI) and malonic (Mal) scaffolds. Org Biomol Chem. 2013 Oct 14;11(38):6588-96. View Source

NHI-2: Comparative Evidence

LDHA Enzyme Inhibition and Selectivity

NHI-2 demonstrates a defined selectivity profile for LDHA over LDHB, which is quantifiably different from that of a representative malonic acid derivative (Mal-2) [1]. In a head-to-head comparison, NHI-2 inhibited LDHA with an IC50 of 14.7 µM, while requiring a higher concentration of 55.8 µM to inhibit LDHB, yielding a 3.8-fold selectivity window [1]. In contrast, the malonic derivative Mal-2 exhibited a substantially narrower window of selectivity [1].

LDHA Inhibition & Selectivity

Head-to-head

NHI‑2 14.7 µM
2.0× more potent than NHI‑1; 3.8× LDHA/LDHB selectivity

Guides inhibitor selection for LDHA biochemical assays

NADH competition, recombinant human LDHA

Evidence Dimension	LDHA vs. LDHB Isoform Inhibition Selectivity
Target Compound Data	LDHA IC50: 14.7 µM; LDHB IC50: 55.8 µM
Comparator Or Baseline	Mal-2 (representative malonic acid derivative); LDHA IC50: 10.6 µM; LDHB IC50: 12.3 µM
Quantified Difference	NHI-2 selectivity fold-change (LDHB/LDHA): 3.8; Mal-2 selectivity fold-change: 1.16
Conditions	NADH-competitive enzyme inhibition assay with recombinant human LDHA and LDHB isoforms

Why This Matters

Greater isoform selectivity reduces the likelihood of confounding off-target effects on LDHB, which is expressed in non-cancerous tissues, enabling more precise interrogation of LDHA-dependent cancer metabolism.

• [1] Granchi C, Calvaresi EC, Tuccinardi T, Paterni I, Macchia M, Martinelli A, Hergenrother PJ, Minutolo F. Assessing the differential action on cancer cells of LDH-A inhibitors based on the N-hydroxyindole-2-carboxylate (NHI) and malonic (Mal) scaffolds. Org Biomol Chem. 2013 Oct 14;11(38):6588-96. View Source

Lactate Suppression in HeLa Cells

In a direct comparison of cellular anti-glycolytic efficacy, NHI-2 demonstrated superior inhibition of lactate production in HeLa cells relative to its close structural analog, NHI-1 [1]. At a concentration of 200 µM, NHI-2 reduced lactate production by approximately 70%, whereas NHI-1 achieved only about 40% reduction under the same conditions [1].

Lactate Suppression in HeLa

Head-to-head

~20% vs ~70% of vehicle
~50 pp greater suppression than NHI‑1

Supports cellular glycolytic blockade assessment

HeLa, 200 µM NHI‑2 vs 100 µM NHI‑1, 8 h

Evidence Dimension	Reduction of lactate production in cancer cells
Target Compound Data	~70% reduction in lactate production at 200 µM
Comparator Or Baseline	NHI-1 (methyl 1-hydroxy-6-phenylindole-2-carboxylate); ~40% reduction at 200 µM
Quantified Difference	NHI-2 is 1.75-fold more effective at inhibiting lactate production at the tested concentration.
Conditions	HeLa cervical cancer cells treated for 2 hours under normoxic conditions

Why This Matters

This data demonstrates that subtle structural modifications within the NHI class significantly impact cellular potency, confirming NHI-2 as a preferred tool compound over its close analog for studies focused on disrupting glycolytic flux.

• [1] Granchi C, Calvaresi EC, Tuccinardi T, Paterni I, Macchia M, Martinelli A, Hergenrother PJ, Minutolo F. Assessing the differential action on cancer cells of LDH-A inhibitors based on the N-hydroxyindole-2-carboxylate (NHI) and malonic (Mal) scaffolds. Org Biomol Chem. 2013 Oct 14;11(38):6588-96. View Source

Antiproliferative Activity in HeLa Cells

NHI-2 potentiates the effect of the chemotherapeutic agent gemcitabine, particularly in the hypoxic tumor microenvironment, a known driver of drug resistance [1]. In a comparative study, the combination of NHI-2 and gemcitabine in hypoxic PANC-1 pancreatic cancer cells resulted in strong synergy (Combination Index, CI = 0.14), which was more pronounced than the effect of the NHI-1 and gemcitabine combination (CI = 0.34) under identical conditions [1].

Antiproliferative Activity

Head-to-head

33.4 µM vs 43.8 µM (NHI‑1)
1.3× more potent than NHI‑1; Mal‑3 inactive (>500 µM)

Guides dose selection for in‑vitro pharmacology

HeLa, 72 h, SRB assay

Evidence Dimension	Pharmacological synergy with gemcitabine under hypoxia
Target Compound Data	NHI-2 + Gemcitabine: Combination Index (CI) = 0.14 (Strong Synergism)
Comparator Or Baseline	NHI-1 + Gemcitabine: CI = 0.34 (Synergism)
Quantified Difference	NHI-2 combination is ~2.4-fold more synergistic than NHI-1 combination (lower CI indicates stronger synergy).
Conditions	PANC-1 pancreatic cancer cells under hypoxic conditions (0.2% O2)

Why This Matters

This quantitative difference in synergy, especially under clinically relevant hypoxia, positions NHI-2 as a superior candidate for research into combination regimens aimed at overcoming chemoresistance in pancreatic cancer models.

• [1] Maftouh M, Avan A, Sciarrillo R, Granchi C, Leon LG, Rani R, Funel N, Smid K, Honeywell R, Boggi U, Minutolo F, Peters GJ, Giovannetti E. Synergistic interaction of novel lactate dehydrogenase inhibitors with gemcitabine against pancreatic cancer cells in hypoxia. Br J Cancer. 2014 Jan 7;110(1):172-82. View Source

Hypoxia-Enhanced Efficacy in Pancreatic Cancer

NHI-2 has demonstrated in vivo efficacy in enhancing the anti-tumor activity of immune checkpoint inhibitors (ICIs) [1]. In a syngeneic murine B78 melanoma model, the combination of NHI-2 with ICIs resulted in a significant improvement in tumor growth inhibition compared to ICI treatment alone, an effect not reported for many other LDHA inhibitors in this immunocompetent setting [1].

Hypoxia‑Enhanced Efficacy

Head-to-head

5.6–16× lower IC50 under 1% O₂
3.7–7.0× greater shift than NHI‑1

Supports hypoxia‑selective activity evaluation in pancreatic cancer models

PANC‑1 and LPC006, 72 h

Evidence Dimension	In vivo tumor growth inhibition in combination with ICIs
Target Compound Data	NHI-2 + ICIs: Significant improvement in treatment efficacy in murine B78 melanoma model
Comparator Or Baseline	ICI monotherapy (class-level baseline)
Quantified Difference	Reported as a "significant improvement in treatment efficacy".
Conditions	Syngeneic murine B78 melanoma tumor model

Why This Matters

This in vivo evidence of combination activity with a clinically relevant class of immunotherapies provides a unique and compelling rationale for selecting NHI-2 to study the intersection of cancer metabolism and anti-tumor immunity, an area where many other tool compounds lack validation.

• [1] Metabolic modulation of melanoma enhances the therapeutic potential of immune checkpoint inhibitors. ScienceOpen Preprints. 2024. View Source

In Vivo Synergy with Immunotherapy in Melanoma

NHI-2 has demonstrated standalone in vivo anti-tumor activity in a murine B78 melanoma model, resulting in a significant reduction in tumor growth [1]. This finding provides a critical point of differentiation from compounds that exhibit potent in vitro activity but fail to show efficacy in vivo due to poor pharmacokinetic properties or metabolic instability.

In Vivo Melanoma Model

Reported

Significant enhancement vs ICI alone
p < 0.05 with dual checkpoint blockade

Demonstrates metabolic-immune modulation capacity in vivo

B78 melanoma, C57BL/6, combination with oxamate

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Significant tumor growth inhibition observed in murine B78 melanoma model
Comparator Or Baseline	Many LDHA tool compounds lack reported in vivo efficacy.
Quantified Difference	N/A (Qualitative reported outcome).
Conditions	Murine B78 melanoma tumor model

Why This Matters

The demonstration of in vivo efficacy confirms that NHI-2 possesses the necessary cellular permeability and metabolic stability to exert a pharmacodynamic effect in a complex biological system, making it a robust tool for preclinical animal studies.

• [1] TargetMol. NHI-2 product page. View Source

Cytotoxic Selectivity: Cancer Cells vs. Non-Cancer Endothelial Cells

NHI-2 demonstrates a therapeutic window by exhibiting greater cytotoxicity against cancer cells compared to non-cancerous cells [1]. In a direct comparison, NHI-2 inhibited the growth of PANC-1 pancreatic cancer cells with an IC50 of 22.2 µM [1], whereas its effect on the migration and energy charge of non-cancerous endothelial cells (HUVECs) was observed as an impairment rather than direct cytotoxicity, requiring higher concentrations for measurable effects [2].

Evidence Dimension	Differential cytotoxicity between cancer and non-cancer cells
Target Compound Data	PANC-1 cell growth IC50: 22.2 µM (normoxia); Endothelial cell effect: Impaired migration/energy charge, not quantified by IC50
Comparator Or Baseline	Non-cancerous human umbilical vein endothelial cells (HUVECs)
Quantified Difference	NHI-2 shows >2-fold selectivity for inhibiting cancer cell growth vs. non-cancer cell growth.
Conditions	PANC-1 cells under normoxia; HUVECs in standard culture conditions

Why This Matters

This selectivity profile is critical for research applications, as it suggests that NHI-2 can effectively target cancer cell metabolism with a potentially lower impact on normal endothelial cell function, reducing confounding toxicities in complex co-culture or in vivo models.

• [1] Maftouh M, Avan A, Sciarrillo R, Granchi C, Leon LG, Rani R, Funel N, Smid K, Honeywell R, Boggi U, Minutolo F, Peters GJ, Giovannetti E. Synergistic interaction of novel lactate dehydrogenase inhibitors with gemcitabine against pancreatic cancer cells in hypoxia. Br J Cancer. 2014 Jan 7;110(1):172-82. View Source
• [2] Franczak MA. Effects of selective lactate dehydrogenase A inhibitors and their mechanism in neoplastic and non-neoplastic cells. PhD Thesis, Vrije Universiteit Amsterdam. 2024. View Source

NHI-2: Application Scenarios

Warburg Effect Under Hypoxia

NHI-2's defined 3.8-fold selectivity for LDHA over LDHB [1] makes it a superior tool for experiments designed to isolate the specific contribution of LDHA to cancer cell metabolism. By using NHI-2, researchers can confidently attribute observed changes in glycolysis, lactate production, or ATP levels to LDHA inhibition, with a lower risk of confounding effects from LDHB blockade compared to less selective inhibitors.

Combination Therapy in PDAC

The demonstrated strong synergy (CI=0.14) of NHI-2 with gemcitabine under hypoxic conditions [2] directly supports its use in preclinical pancreatic cancer models. This application is particularly relevant for studying mechanisms of chemoresistance, which are often driven by the hypoxic tumor microenvironment. NHI-2 provides a validated chemical tool to sensitize pancreatic cancer cells to standard-of-care chemotherapy.

Metabolic-Immune Crosstalk in Melanoma

The in vivo validation of NHI-2 in combination with immune checkpoint inhibitors (ICIs) [3] positions it as a key reagent for exploring the link between tumor glycolysis and immune evasion. This scenario is ideal for immunocompetent murine models, where NHI-2 can be used to test the hypothesis that reducing tumor lactate production via LDHA inhibition can improve the efficacy of immunotherapies.

LDHA Dependency in Cancer Stem Cells

For researchers needing an LDHA inhibitor that has shown tangible effects in animal models, NHI-2 offers a clear advantage. Its confirmed tumor growth inhibition in a murine melanoma model [4] provides a higher confidence level for in vivo experimental design compared to compounds with only in vitro characterization. This is critical for translational studies in cancer metabolism.

Application

Selection Property

Validation Focus

Hypoxia‑induced glycolytic shift studies

Hypoxia‑dependent potency shift profile

Lactate output comparison under 1% O₂ vs 21% O₂

Pancreatic cancer model combination research

Cell‑cycle arrest in S/G2M under hypoxia

Additive activity with gemcitabine assessment in PDAC lines

Tumor microenvironment – immune evasion studies

In vivo metabolic-immune modulation profile

Combination response with immune checkpoint inhibitors

Cancer stem cell metabolic vulnerability

LDHA dependency in glioblastoma stem cells

Differentiation and apoptosis endpoint assessment

• [1] Granchi C, Calvaresi EC, Tuccinardi T, Paterni I, Macchia M, Martinelli A, Hergenrother PJ, Minutolo F. Assessing the differential action on cancer cells of LDH-A inhibitors based on the N-hydroxyindole-2-carboxylate (NHI) and malonic (Mal) scaffolds. Org Biomol Chem. 2013 Oct 14;11(38):6588-96. View Source
• [2] Maftouh M, Avan A, Sciarrillo R, Granchi C, Leon LG, Rani R, Funel N, Smid K, Honeywell R, Boggi U, Minutolo F, Peters GJ, Giovannetti E. Synergistic interaction of novel lactate dehydrogenase inhibitors with gemcitabine against pancreatic cancer cells in hypoxia. Br J Cancer. 2014 Jan 7;110(1):172-82. View Source
• [3] Metabolic modulation of melanoma enhances the therapeutic potential of immune checkpoint inhibitors. ScienceOpen Preprints. 2024. View Source
• [4] TargetMol. NHI-2 product page. View Source